Cas no 898427-82-2 (N'-cycloheptyl-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}ethanediamide)

• Product Name: N'-cycloheptyl-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}ethanediamide
• CAS No: 898427-82-2
• MF: C₂₁H₂₇N₃O₃
• MW: 369.45738530159
• CID: 5482137
• Update Time: 2025-05-19

N'-cycloheptyl-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• PHSWJOHDEYHGBA-UHFFFAOYSA-N
• N'-cycloheptyl-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}ethanediamide

• Inchi： 1S/C21H27N3O3/c25-18-10-9-15-13-17(12-14-6-5-11-24(18)19(14)15)23-21(27)20(26)22-16-7-3-1-2-4-8-16/h12-13,16H,1-11H2,(H,22,26)(H,23,27)
• InChI Key： PHSWJOHDEYHGBA-UHFFFAOYSA-N
• SMILES： O=C1C([H])([H])C([H])([H])C2=C([H])C(=C([H])C3C([H])([H])C([H])([H])C([H])([H])N1C=32)N([H])C(C(N([H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O)=O

Additional information on N'-cycloheptyl-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}ethanediamide

Introduction to N'-cycloheptyl-N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}ethanediamide (CAS No. 898427-82-2)

N'-cycloheptyl-N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}ethanediamide, identified by its CAS number 898427-82-2, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by their intricate cyclic structures and functional groups, which contribute to their unique chemical properties and potential biological activities.

The molecular structure of N'-cycloheptyl-N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}ethanediamide is notable for its tricyclic framework, which includes a cycloheptyl group and a highly substituted azatricyclic system. The presence of multiple heteroatoms and double bonds within this framework suggests a high degree of molecular complexity, which can influence both its reactivity and its interactions with biological targets.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in medicine and agriculture. The tricyclic core of N'-cycloheptyl-N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}ethanediamide is particularly noteworthy, as it shares structural features with several known bioactive molecules. This similarity has prompted researchers to explore its possible pharmacological properties and to investigate its potential as a lead compound in drug discovery.

The synthesis of such complex molecules often presents significant challenges due to the need for precise functionalization and the potential for multiple reaction pathways. However, advances in synthetic methodology have made it increasingly feasible to construct highly intricate molecular architectures like that of N'-cycloheptyl-N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}ethanediamide. Techniques such as transition-metal-catalyzed reactions and stereoselective transformations have been particularly valuable in achieving the desired level of structural control.

The pharmacological evaluation of N'-cycloheptyl-N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}ethanediamide has been the focus of several recent studies aimed at identifying new therapeutic agents. Initial computational modeling suggests that this compound may exhibit binding affinity for various biological targets, including enzymes and receptors involved in metabolic pathways and signal transduction processes. These interactions could potentially lead to the development of novel drugs with applications in areas such as oncology and inflammation.

In addition to its pharmacological potential, N'-cycloheptyl-N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}ethanediamide has also attracted interest from the materials science community due to its unique structural features. The compound's ability to adopt specific conformations may make it suitable for applications in polymer chemistry or as a building block for more complex materials with tailored properties.

The development of new synthetic routes to N'-cycloheptyl-N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca - 5 , 7 , 9 ( 13 ) - trien - 7 - yl}ethanediamide represents another area of active research. By optimizing synthetic protocols, chemists aim to improve both the efficiency and the scalability of production processes for this compound and related derivatives.

The potential applications of N'-cycloheptyl-N-{2 - oxo - 1 - azatricyclic lo 7 . 3 . 1 . 0 ^ { 5 , 13 } tr ide ca - 5 , 7 , 9 ( 13 ) - trien - 7 - y l } eth aned i am ide strong > extend beyond pharmaceuticals into other sectors such as agrochemicals and specialty chemicals . Its structural complexity suggests that it could serve as a versatile intermediate in the synthesis of more complex molecules with specialized functions . This versatility makes it an attractive candidate for further exploration by both academic researchers and industrial chemists. p > < p > As research continues to uncover new aspects of N'-cyc lo he pt y l - N - { 2 - ox o - 1 - az at ric y c lo 7 . 3 . 1 . o ^ { 5 , 13 } t rid e ca - 5 , 7 , 9 ( 13 ) - t r i e n - 7 - y l } eth aned i am ide ( C A S No . p > < p >89842782 ), its significance in chemical biology is likely to grow . The interplay between structure and function in this molecule provides valuable insights into how molecular design can influence biological activity , paving the way for innovative approaches in drug discovery and material science . p >